Cas no 58880-19-6 (Trichostatin A)

Trichostatin A (TSA) is a potent and selective histone deacetylase (HDAC) inhibitor, widely utilized in epigenetic research. It exhibits high specificity for Class I and II HDACs, effectively inducing histone hyperacetylation and modulating gene expression. TSA is particularly valued for its ability to alter chromatin structure, making it a critical tool in studying cellular differentiation, apoptosis, and transcriptional regulation. Its reversible inhibition mechanism and well-characterized biochemical activity ensure reliable experimental reproducibility. Additionally, TSA is soluble in organic solvents like DMSO and ethanol, facilitating its use in cell culture and in vitro assays. Its consistent performance and broad applicability in oncology and neurology research underscore its significance in scientific investigations.
Trichostatin A structure
Trichostatin A structure
Product Name:Trichostatin A
CAS No:58880-19-6
MF:C17H22N2O3
MW:302.368184566498
MDL:MFCD03848392
CID:90005
PubChem ID:87560260
Update Time:2025-06-07

Trichostatin A Chemical and Physical Properties

Names and Identifiers

    • trichostatin A
    • Trichostatin A, Streptomyces sp.
    • (2E,4E,6R)-7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
    • Trichostatin A (TSA)
    • TRICHOSTATIN A FROM STREPTOMYCES SP
    • TSA
    • [R-(E,E)]-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
    • (R)-Trichostatin A
    • (2E,4E,6R)-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
    • Trichostatin
    • Tricostatin A
    • RTKIYFITIVXBLE-QEQCGCAPSA-N
    • 3X2S926L3Z
    • 7-(4-(Dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
    • 2,4-Heptadienamide, 7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-
    • 7-[4-(DIMETHYLAMINO)PHENYL]-N-HYDROXY-4,6-DIMETHYL-7-OXO-2,4-HEPTADIENAMIDE
    • [R-(E,E)]-7-[
    • 3f0r
    • NSC-311042
    • NCGC00162453-04
    • 1c3r
    • 2,4-Heptadienamide,7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)-
    • C17H22N2O3
    • LMPK01000055
    • NCGC00162453-02
    • (2E,4E,6R)-7-(4-Dimethylaminophenyl)-N-hydroxy-4,6-dimethyl-7-oxo-hepta-2,4-dienamide
    • Q425894
    • SR-05000013796
    • BRD-K68202742-001-05-8
    • SCHEMBL19886
    • Trichostatina
    • NS00034030
    • HMS3649O20
    • EX-A1665
    • BRD-K68202742-001-04-1
    • HB1402
    • HMS1792L09
    • NCGC00162453-01
    • AKOS015899840
    • T2477
    • BDBM50005711
    • M02571
    • 2,4-Heptadienamide, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, [R-(E,E)]-
    • AC-35470
    • SMR004702883
    • 2,4-HEPTADIENAMIDE, 7-(4-(DIMETHYLAMINO)PHENYL)-N-HYDROXY-4,6-DIMETHYL-7-OXO-,(2E,4E,6R)-
    • Trichostatin A, >=98% (HPLC), from Streptomyces sp.
    • (2E,4E,6R)-7-(4-dimethylaminophenyl)-4,6-dimethyl-7-oxo-hepta-2,4-dienehydroxamic acid
    • UNII-3X2S926L3Z
    • Antibiotic A-300
    • Trichostatin-A
    • s1045
    • (2E,4E,6R)-7-(4-(Dimethylamino)phen yl)-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamid e
    • GTPL7005
    • HY-15144
    • (R,2E,4E)-7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
    • 2,4-Heptadienamide, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)-
    • CHEBI:93196
    • Trichostatin(s)
    • PD119680
    • trichostatine a
    • BCP01776
    • CCG-208142
    • BCPP000035
    • Trichostatin A from Streptomyces sp.
    • SW219664-1
    • 2,4-Heptadienamide, 7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)-
    • Trichlostatin A
    • SGCTO-002
    • CHEBI:46024
    • MLS006011095
    • 58880-19-6 (R-isomer)
    • 7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6R-dimethyl-7-oxo-2E,4E-heptadienamide
    • VTR-297
    • Trichostatin A,TSA
    • (2E,4E,6R)-7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
    • CS-0499
    • TRICHOSTATIN A [MI]
    • NCGC_TSA
    • AS-74315
    • Trichostatin A??, Vetec(TM) reagent grade, from Streptomyces sp., >=98%
    • MFCD03848392
    • HMS1990L09
    • A25618
    • 2,4-Heptadienamide, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)- (9CI)
    • A-300-I
    • CCG-208681
    • GNF-PF-1011
    • TSN
    • Trichostatin A, Streptomyces sp. - CAS 58880-19-6
    • DB04297
    • SCHEMBL675951
    • Q-201864
    • NSC 311042
    • NCGC00162453-03
    • NCGC00162453-05
    • 58880-19-6
    • HMS1362L09
    • HMS3403L09
    • 3C10
    • DTXSID6037063
    • SR-05000013796-3
    • NCGC00162453-15
    • LS-14594
    • NSC709238
    • 7-(4-(Dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
    • 2, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-
    • CS-0021924
    • NSC311042
    • Hepta-2, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl- 7-oxo-, (2E,4E,6R)-
    • PD128664
    • CHEBI:91570
    • Trichostatin A (racemate)
    • 503610-77-3
    • SCHEMBL446806
    • BRD-A19037878-001-01-5
    • 2, 7-[4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-
    • AKOS030213149
    • 1208356-08-4
    • 7-(4-(dimethylamino)phenyl)-N-hydroxy- 4,6-dimethyl-7-oxo-2,4-heptadienamide
    • NSC-709238
    • (2E,4E)-7-(4-(Dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
    • CHEMBL26159
    • VTR297
    • BRD-K68202742-001-13-2
    • (2E,4E,6R)-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, 2,4-heptadienamide; [R-(E,E)]-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide; (R)-Trichostatin A; TSA;
    • Trichostatin A (TSA)?
    • BRD-K68202742-001-16-5
    • Trichostatin A
    • MDL： MFCD03848392
    • Inchi： 1S/C17H22N2O3/c1-12(5-10-16(20)18-22)11-13(2)17(21)14-6-8-15(9-7-14)19(3)4/h5-11,13,22H,1-4H3,(H,18,20)/b10-5+,12-11+/t13-/m1/s1
    • InChI Key： RTKIYFITIVXBLE-QEQCGCAPSA-N
    • SMILES： O=C(C1C=CC(=CC=1)N(C)C)[C@H](C)/C=C(/C=C/C(NO)=O)\C

Computed Properties

  • Exact Mass: 302.16300
  • Monoisotopic Mass: 302.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.139
  • Melting Point: 140-143 ºC
  • Refractive Index: 136 ° (C=0.3, MeOH)
  • Solubility: ethanol: 1 mg/mL
  • PSA: 69.64000
  • LogP: 2.97020
  • Sensitiveness: Sensitive to heat
  • Merck: 9649
  • Specific Rotation: D20.5 +62.8° ±1.1° (c = 1.007 in ethanol)

Trichostatin A Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302-H312-H315-H317-H319-H332-H335
  • Warning Statement： P261-P280-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38-43
  • Safety Instruction： S26; S36
  • Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS：MI5215000
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Trichostatin A Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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